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Compound of Interest

Compound Name:
2-(4-Iodo-1H-pyrazol-3-

yl)acetonitrile

Cat. No.: B11800913

Get Quote

Executive Summary
4-Iodo-1H-pyrazole-3-acetonitrile is a specialized heterocyclic building block used primarily in

the development of small-molecule kinase inhibitors (e.g., JAK, Src, and BCR-ABL inhibitors). It

serves as a critical "bifunctional scaffold" in medicinal chemistry:

The C4-Iodo position: Acts as a highly reactive handle for palladium-catalyzed cross-

coupling reactions (Suzuki-Miyaura, Sonogashira), allowing the attachment of aryl or

heteroaryl pharmacophores.

The C3-Acetonitrile group: Provides a versatile handle for further derivatization (e.g.,

hydrolysis to amides/acids, reduction to ethylamines) or acts as a polar interaction motif in

ATP-binding pockets.

Note on Commercial Availability: Unlike common reagents, this compound is frequently

generated in situ or synthesized on-demand due to its specific utility and potential stability

profiles. It is best sourced as a custom synthesis product or prepared from its commercially

available precursor, 1H-pyrazole-3-acetonitrile (CAS 6016-13-3).
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Chemical Identity & Specifications
Property Specification

Compound Name 4-Iodo-1H-pyrazole-3-acetonitrile

Systematic Name 2-(4-iodo-1H-pyrazol-3-yl)acetonitrile

Precursor CAS 6016-13-3 (for 1H-pyrazole-3-acetonitrile)

Molecular Formula C₅H₄IN₃

Molecular Weight 233.01 g/mol

Structure
Pyrazole ring substituted at C3 with -CH₂CN

and at C4 with -I

Physical State Off-white to pale yellow solid (typical)

Solubility
Soluble in DMSO, DMF, MeOH; sparingly

soluble in water

Acidity (pKa) ~13 (NH of pyrazole)

Synthesis & Manufacturing Protocol
Core Logic: Regioselective Iodination
The synthesis relies on the Electrophilic Aromatic Substitution (SEAr) of the pyrazole ring. The

C4 position of the pyrazole ring is the most electron-rich and nucleophilic site, making it the

preferred target for electrophilic iodination.

Why N-Iodosuccinimide (NIS)? While molecular iodine (I₂) can be used, NIS is preferred for

this substrate because:

Milder Conditions: Avoids the need for strong oxidants (like nitric acid) that could hydrolyze

the sensitive nitrile group.

Ease of Workup: Succinimide byproduct is water-soluble and easily removed.

High Regioselectivity: Exclusively targets the C4 position without over-iodination.
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Step-by-Step Experimental Protocol
Reagents:

Starting Material: 1H-Pyrazole-3-acetonitrile (1.0 equiv)

Iodinating Agent: N-Iodosuccinimide (NIS) (1.05 – 1.1 equiv)

Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

Temperature: 0°C to Room Temperature (RT)

Procedure:

Dissolution: Charge a reaction vessel with 1H-pyrazole-3-acetonitrile (10 mmol, 1.07 g) and

dissolve in anhydrous acetonitrile (50 mL). Ensure the system is under an inert atmosphere

(N₂ or Ar).

Addition: Cool the solution to 0°C in an ice bath. Add NIS (11 mmol, 2.48 g) portion-wise

over 15 minutes. Note: Slow addition prevents exotherms and controls selectivity.

Reaction: Remove the ice bath and allow the mixture to stir at RT for 2–4 hours. Monitor

reaction progress via TLC (System: 50% EtOAc/Hexanes) or LC-MS. The starting material

peak should disappear, replaced by a more lipophilic product peak (M+1 = 234).

Quench: Dilute the reaction mixture with EtOAc (100 mL) and wash with 10% aqueous

sodium thiosulfate (2 x 50 mL) to remove excess iodine/oxidant.

Workup: Wash the organic layer with saturated NaHCO₃ and brine. Dry over anhydrous

Na₂SO₄, filter, and concentrate in vacuo.

Purification: If necessary, purify via flash column chromatography (SiO₂), eluting with a

gradient of 0–40% EtOAc in Hexanes.

Yield: Typical isolated yield is 85–92%.

Applications in Drug Discovery
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The "Scaffold-Hopping" Workflow
4-Iodo-1H-pyrazole-3-acetonitrile is a gateway to diverse kinase inhibitor libraries. The iodine

atom allows for the rapid attachment of aryl groups via Suzuki coupling, while the nitrile group

mimics the hydrogen-bonding interactions often required for kinase selectivity (e.g., in the

hinge region).

Visualized Pathway: From Precursor to Drug Candidate
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Figure 1: Synthetic workflow transforming the precursor into bioactive kinase inhibitors.

Sourcing & Supply Chain
Since "4-Iodo-1H-pyrazole-3-acetonitrile" is often a custom intermediate, procurement

strategies should focus on (A) buying the precursor or (B) contracting a custom synthesis lab.

Primary Precursor Suppliers (CAS 6016-13-3)
Enamine: Leading supplier of heterocyclic building blocks; likely has the precursor in stock.

Combi-Blocks: Known for high-quality pyrazole derivatives.

Sigma-Aldrich (Merck): often lists this under "Rare Chemicals" or via their building block

catalog.

Custom Synthesis Providers (For the 4-Iodo Derivative)
If internal synthesis is not feasible, the following CROs are validated for pyrazole chemistry:

Pharmablock: Specializes in unusual heterocycles.

WuXi AppTec: Capable of kilogram-scale production.
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ChemScene: Often lists iodinated pyrazoles and can perform the iodination on demand.

Quality Control Check: When sourcing, request a 1H-NMR and LC-MS.

1H-NMR (DMSO-d6): Look for the disappearance of the C4-H signal (typically a

singlet/doublet around 6.0–6.5 ppm in the precursor) and the retention of the -CH₂- signal

(~3.8–4.0 ppm).

Safety & Handling (SDS Summary)
Hazards: Irritant (Skin/Eye/Respiratory).[1] The nitrile moiety poses a potential toxicity risk if

metabolized to cyanide (though low for this stable aliphatic nitrile).

Handling: Use a fume hood. Wear nitrile gloves and safety glasses.

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Iodinated compounds can be light-

sensitive; store in amber vials.

Incompatibility: Avoid strong oxidizing agents and strong acids (which may hydrolyze the

nitrile).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Iodo-1H-pyrazole-3-acetonitrile: Technical Guide &
Synthesis Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11800913/docs#4-iodo-1h-pyrazole-3-acetonitrile-
technical-guide-synthesis-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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